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Compound of Interest

Compound Name:
3-(Propan-2-yl)-1H-pyrazol-4-

amine

Cat. No.: B13257138

Get Quote

Executive Summary & Molecular Identity
3-(Propan-2-yl)-1H-pyrazol-4-amine (also known as 4-amino-3-isopropylpyrazole) represents

a "privileged scaffold" in modern medicinal chemistry. Unlike its more common isomer, 4-

isopropyl-1H-pyrazol-3-amine, this specific regioisomer places the amine functionality at the 4-

position, flanking the isopropyl group. This geometry is critical for fragment-based drug

discovery (FBDD), particularly in the design of ATP-competitive kinase inhibitors where the

pyrazole ring often serves as a hinge-binding motif.

This guide provides a comprehensive technical analysis of the molecule, focusing on its

physicochemical properties, synthesis, and application in high-affinity ligand design.

Core Molecular Data[1]
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Parameter Value Technical Context

IUPAC Name
3-(Propan-2-yl)-1H-pyrazol-4-

amine
Official nomenclature.

Common Name 4-Amino-3-isopropylpyrazole
Frequently used in synthesis

literature.

Molecular Formula C₆H₁₁N₃
Confirmed elemental

composition.[1]

Molecular Weight 125.17 g/mol
Monoisotopic mass: 125.0953

Da.

CAS Registry Not widely listed as free base

Often generated in situ or

isolated as HCl salt due to

stability.

Isomer Warning Distinct from CAS 151521-49-2
CAS 151521-49-2 refers to the

3-amino-4-isopropyl isomer.

Physicochemical Profile & Drug-Likeness
Understanding the physicochemical profile is essential for assessing the "rule-of-five"

compliance and suitability for fragment libraries.

Calculated Properties (In Silico)
Lipophilicity (cLogP): ~0.5 – 1.2 (Moderate hydrophilicity, ideal for oral bioavailability).

Topological Polar Surface Area (TPSA): ~52 Å² (Dominated by the pyrazole ring and primary

amine).

H-Bond Donors (HBD): 3 (NH₂, pyrazole NH).

H-Bond Acceptors (HBA): 2 (Pyrazole N, Amine N).

Rotatable Bonds: 1 (Isopropyl group rotation).

Structural Significance in FBDD
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The molecule's low molecular weight (MW < 150 Da) and high ligand efficiency (LE) make it an

ideal "seed" fragment.

Hinge Binding: The pyrazole nitrogen (N1/N2) and the 4-amino group can form a bidentate

hydrogen bonding network with the kinase hinge region (e.g., interacting with the backbone

carbonyl and amide NH of residues like Glu81 and Leu83 in CDK2).

Hydrophobic Pocket: The 3-isopropyl group fills the hydrophobic "gatekeeper" pocket often

found adjacent to the ATP-binding site.

Synthesis & Characterization Protocols
The synthesis of 3-(Propan-2-yl)-1H-pyrazol-4-amine is typically achieved through a Nitration-

Reduction sequence starting from the parent pyrazole. This route ensures regioselectivity for

the 4-position.

Experimental Workflow
Step 1: Nitration of 3-Isopropylpyrazole
Reaction: Electrophilic aromatic substitution. Reagents: Fuming Nitric Acid (

), Sulfuric Acid (

). Conditions: 0°C to Room Temperature, 2-4 hours.

Mechanism: The pyrazole ring is electron-rich. The 4-position is the most nucleophilic site,

leading to exclusive formation of 3-isopropyl-4-nitropyrazole.

Step 2: Reduction to Amine
Reaction: Catalytic Hydrogenation or Chemical Reduction. Reagents:

(gas), 10% Pd/C (catalyst), Methanol (solvent).[2] Alternative: Iron powder (

), Ammonium Chloride (
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), Ethanol/Water. Conditions: 3 atm

, RT, 12 hours.

Critical Control Point: The amine product is prone to oxidation (turning brown/black) upon

exposure to air. It is recommended to isolate it as the hydrochloride salt (using HCl in dioxane)

for long-term storage.

Visualization: Synthesis Pathway
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Caption: Step-wise synthesis of 3-(Propan-2-yl)-1H-pyrazol-4-amine via nitration and

reduction.

Analytical Validation (Self-Validating Protocol)
To confirm the identity and purity of the synthesized compound, use the following markers:

Mass Spectrometry (LC-MS):

Expected Ion:

m/z.

Validation: A single peak in the TIC (Total Ion Chromatogram) with the correct parent mass

confirms purity.

¹H-NMR Spectroscopy (DMSO-d₆):

Isopropyl CH: Septet at ~2.9 ppm (1H).
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Isopropyl CH₃: Doublet at ~1.2 ppm (6H).

Pyrazole C5-H: Singlet at ~7.2 ppm (1H). (Diagnostic: If this signal is split or shifted, check

for regioisomers).

Amine NH₂: Broad singlet at ~4.0–5.0 ppm (2H, exchangeable with D₂O).

Application Case Study: Kinase Inhibitor Design
In the context of drug development, this molecule is rarely a final drug but a critical scaffold.

Fragment Elaboration Strategy
Fragment Screening: The 3-isopropyl-4-aminopyrazole fragment is screened against a

kinase target (e.g., RET kinase) using Surface Plasmon Resonance (SPR) or X-ray

crystallography.

Hit Validation: The fragment binds to the ATP hinge region.

Fragment Growing: The 4-amino group is acylated or alkylated to reach into the "back

pocket" or "solvent front" of the enzyme, increasing potency from micromolar (

) to nanomolar (

).

Visualization: Fragment-Based Design Logic
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Fragment:
3-Isopropyl-4-aminopyrazole

(MW 125, LE > 0.3)
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(Hinge Region)
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(N1/N2 + NH2)
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 Optimization
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Caption: Logic flow for evolving the 3-isopropyl-4-aminopyrazole fragment into a lead

compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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